Cas no 1806770-42-2 (3-Bromo-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806770-42-2
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4927428
• Update Time: 2025-05-23

3-Bromo-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-6-4(7(9)10)2-11-3-5(6)8/h2-3,7H,1H3
• InChI Key： AJPQSRFRZFWDCZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-(difluoromethyl)-4-methoxypyridine

Professional Introduction to 3-Bromo-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806770-42-2)

3-Bromo-5-(difluoromethyl)-4-methoxypyridine, with the chemical formula C₇H₆BrF₂NO, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with a bromo group at the 3-position, a difluoromethyl group at the 5-position, and a methoxy group at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules.

The bromo and difluoromethyl substituents in this compound are particularly noteworthy, as they introduce electrophilic centers that are conducive to further functionalization. The methoxy group, on the other hand, provides a nucleophilic site that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These features make 3-Bromo-5-(difluoromethyl)-4-methoxypyridine a versatile building block for medicinal chemists and synthetic organic chemists alike.

In recent years, there has been growing interest in pyridine derivatives due to their wide range of biological activities. Pyridines are known to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The introduction of electron-withdrawing groups like the difluoromethyl moiety can enhance the metabolic stability and binding affinity of drug candidates, making them more suitable for therapeutic applications.

One of the most compelling aspects of 3-Bromo-5-(difluoromethyl)-4-methoxypyridine is its utility in the development of novel pharmaceuticals. Researchers have leveraged its structural framework to design molecules with improved pharmacokinetic profiles. For instance, studies have demonstrated that pyridine derivatives can be optimized to exhibit higher selectivity for target enzymes while minimizing off-target effects. This is particularly important in drug discovery, where specificity is key to reducing side effects and improving patient outcomes.

The difluoromethyl group is a particularly interesting feature from a medicinal chemistry perspective. It has been shown to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the presence of this group can influence the electronic properties of the molecule, affecting its binding interactions with biological targets. These characteristics make 3-Bromo-5-(difluoromethyl)-4-methoxypyridine an attractive scaffold for developing new therapeutics.

Recent advancements in synthetic methodologies have further expanded the potential applications of this compound. Techniques such as cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex pyridine derivatives. These methods allow for the introduction of additional functional groups at precise positions within the molecule, facilitating the creation of highly customized drug candidates.

The pharmaceutical industry has been particularly keen on exploring pyridine-based compounds due to their demonstrated efficacy in treating various diseases. For example, pyridine derivatives have shown promise in oncology as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation. The structural diversity offered by compounds like 3-Bromo-5-(difluoromethyl)-4-methoxypyridine allows researchers to fine-tune their pharmacological properties for specific therapeutic needs.

In agrochemical research, this compound has also found utility as a precursor for developing novel pesticides and herbicides. The unique combination of substituents enhances its reactivity and allows for the synthesis of molecules with improved biological activity against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-methoxypyridine typically involves multi-step organic transformations starting from readily available pyridine precursors. Key steps often include halogenation reactions to introduce the bromo substituent, followed by selective fluorination to incorporate the difluoromethyl group. Finally, methylation at the 4-position completes the structural framework. These synthetic routes highlight the compound's accessibility and versatility for further derivatization.

One notable application of this compound is in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to develop new therapeutic strategies that address unmet medical needs.

The methoxy group in 3-Bromo-5-(difluoromethyl)-4-methoxypyridine not only serves as a handle for further functionalization but also contributes to the overall electronic properties of the molecule. This can be exploited to modulate binding affinities and selectivity when designing drug candidates. Additionally, computational methods such as molecular docking and quantum mechanical calculations are increasingly used to predict how these compounds will interact with biological targets.

Future research directions may explore novel synthetic pathways that improve yield and scalability while reducing environmental impact. Green chemistry principles are becoming increasingly important in pharmaceutical synthesis, prompting investigations into catalytic methods and solvent-free reactions that minimize waste generation.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806770-42-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with tailored properties. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an even greater role in drug discovery and development.